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Bencianol Bencianol Bencianol is a the semisynthetic flavinoid, with anti-spasmogenic activities.
Brand Name: Vulcanchem
CAS No.: 85443-48-7
VCID: VC0007272
InChI: InChI=1S/C28H22O6/c29-20-14-22(30)21-16-23(31)27(32-25(21)15-20)17-11-12-24-26(13-17)34-28(33-24,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-15,23,27,29-31H,16H2/t23-,27+/m0/s1
SMILES: C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC4=C(C=C3)OC(O4)(C5=CC=CC=C5)C6=CC=CC=C6)O
Molecular Formula: C28H22O6
Molecular Weight: 454.5 g/mol

Bencianol

CAS No.: 85443-48-7

Cat. No.: VC0007272

Molecular Formula: C28H22O6

Molecular Weight: 454.5 g/mol

* For research use only. Not for human or veterinary use.

Bencianol - 85443-48-7

Description Bencianol is a the semisynthetic flavinoid, with anti-spasmogenic activities.
CAS No. 85443-48-7
Molecular Formula C28H22O6
Molecular Weight 454.5 g/mol
IUPAC Name (2R,3S)-2-(2,2-diphenyl-1,3-benzodioxol-5-yl)-3,4-dihydro-2H-chromene-3,5,7-triol
Standard InChI InChI=1S/C28H22O6/c29-20-14-22(30)21-16-23(31)27(32-25(21)15-20)17-11-12-24-26(13-17)34-28(33-24,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-15,23,27,29-31H,16H2/t23-,27+/m0/s1
Standard InChI Key NGJOOUAZHCZCOW-WNCULLNHSA-N
Isomeric SMILES C1[C@@H]([C@H](OC2=CC(=CC(=C21)O)O)C3=CC4=C(C=C3)OC(O4)(C5=CC=CC=C5)C6=CC=CC=C6)O
SMILES C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC4=C(C=C3)OC(O4)(C5=CC=CC=C5)C6=CC=CC=C6)O
Canonical SMILES C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC4=C(C=C3)OC(O4)(C5=CC=CC=C5)C6=CC=CC=C6)O

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